molecular formula C10H14N4O3 B8341525 1-(3-Amino-propyl)-3-(3-nitro-phenyl)-urea

1-(3-Amino-propyl)-3-(3-nitro-phenyl)-urea

Cat. No.: B8341525
M. Wt: 238.24 g/mol
InChI Key: XPFZXQHTEDZBOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Amino-propyl)-3-(3-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C10H14N4O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N4O3

Molecular Weight

238.24 g/mol

IUPAC Name

1-(3-aminopropyl)-3-(3-nitrophenyl)urea

InChI

InChI=1S/C10H14N4O3/c11-5-2-6-12-10(15)13-8-3-1-4-9(7-8)14(16)17/h1,3-4,7H,2,5-6,11H2,(H2,12,13,15)

InChI Key

XPFZXQHTEDZBOU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)NCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.4 g (18.9 mmol) of {3-[3-(3-nitro-phenyl)-ureido]-propyl}-carbamic acid-tert-butyl ester is mixed with 22 ml of trifluoroacetic acid and stirred for 2 hours at room temperature. The solvent is drawn off, the batch is mixed with NaHCO3 solution and extracted from ethyl acetate. The combined organic phases are filtered through a Whatman filter and concentrated by evaporation. 4.4 g (18.5 mmol, corresponding to 97% of theory) of the product is obtained.
Name
{3-[3-(3-nitro-phenyl)-ureido]-propyl}-carbamic acid-tert-butyl ester
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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